Cas no 673444-00-3 (4-[4-(4-Benzylpiperidin-1-yl)-3-nitrophenyl]-1,2-dihydrophthalazin-1-one)

• Product Name: 4-[4-(4-Benzylpiperidin-1-yl)-3-nitrophenyl]-1,2-dihydrophthalazin-1-one
• CAS No: 673444-00-3
• MF: C₂₆H₂₄N₄O₃
• MW: 440.493765830994
• CID: 5711601
• PubChem ID: 3989131
• Update Time: 2025-07-09

4-[4-(4-Benzylpiperidin-1-yl)-3-nitrophenyl]-1,2-dihydrophthalazin-1-one Chemical and Physical Properties

Names and Identifiers

• STK238636
• SCHEMBL10149845
• 4-[4-(4-benzylpiperidin-1-yl)-3-nitrophenyl]phthalazin-1(2H)-one
• 9Y-0842
• 673444-00-3
• 4-[4-(4-benzylpiperidin-1-yl)-3-nitrophenyl]-2H-phthalazin-1-one
• 4-[4-(4-benzylpiperidin-1-yl)-3-nitrophenyl]-1,2-dihydrophthalazin-1-one
• AKOS001687258
• CS-0360076
• 4-(4-(4-Benzylpiperidin-1-yl)-3-nitrophenyl)phthalazin-1-ol
• 1(2H)-Phthalazinone, 4-[3-nitro-4-[4-(phenylmethyl)-1-piperidinyl]phenyl]-
• 4-[4-(4-Benzylpiperidin-1-yl)-3-nitrophenyl]-1,2-dihydrophthalazin-1-one

• Inchi： 1S/C26H24N4O3/c31-26-22-9-5-4-8-21(22)25(27-28-26)20-10-11-23(24(17-20)30(32)33)29-14-12-19(13-15-29)16-18-6-2-1-3-7-18/h1-11,17,19H,12-16H2,(H,28,31)
• InChI Key： FFMMNBBLSAMRTH-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C2C3C=CC=CC=3C(NN=2)=O)C=CC=1N1CCC(CC2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 440.18484064g/mol
• Monoisotopic Mass: 440.18484064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 90.5Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• pka: 11.53±0.40(Predicted)

Additional information on 4-[4-(4-Benzylpiperidin-1-yl)-3-nitrophenyl]-1,2-dihydrophthalazin-1-one

Comprehensive Overview of 4-[4-(4-Benzylpiperidin-1-yl)-3-nitrophenyl]-1,2-dihydrophthalazin-1-one (CAS No. 673444-00-3)

4-[4-(4-Benzylpiperidin-1-yl)-3-nitrophenyl]-1,2-dihydrophthalazin-1-one (CAS No. 673444-00-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its complex molecular structure, plays a pivotal role in the development of novel therapeutic agents. Its unique combination of a benzylpiperidine moiety and a nitrophenyl group makes it a valuable intermediate in medicinal chemistry.

The compound's CAS number 673444-00-3 is often searched by researchers and industry professionals looking for detailed information on its synthesis, properties, and applications. With the growing interest in targeted drug delivery and small molecule therapeutics, 4-[4-(4-Benzylpiperidin-1-yl)-3-nitrophenyl]-1,2-dihydrophthalazin-1-one has become a subject of extensive study. Its potential in modulating biological pathways makes it a candidate for further investigation in drug discovery programs.

One of the key features of 4-[4-(4-Benzylpiperidin-1-yl)-3-nitrophenyl]-1,2-dihydrophthalazin-1-one is its nitrophenyl group, which contributes to its reactivity and interaction with biological targets. This structural element is frequently explored in the context of enzyme inhibition and receptor binding, making the compound a valuable tool for biochemical research. Additionally, the benzylpiperidine moiety enhances its solubility and bioavailability, which are critical factors in drug development.

In recent years, the demand for high-purity chemical intermediates like 4-[4-(4-Benzylpiperidin-1-yl)-3-nitrophenyl]-1,2-dihydrophthalazin-1-one has surged, driven by advancements in precision medicine and personalized therapies. Researchers are particularly interested in its potential applications in central nervous system (CNS) disorders and inflammatory diseases. The compound's ability to cross the blood-brain barrier, attributed to its lipophilic properties, makes it a promising candidate for CNS-targeted drugs.

The synthesis of 4-[4-(4-Benzylpiperidin-1-yl)-3-nitrophenyl]-1,2-dihydrophthalazin-1-one involves multi-step organic reactions, often requiring advanced catalytic methods and chiral resolution techniques. These processes are optimized to achieve high yields and purity, ensuring the compound meets the stringent standards required for pharmaceutical applications. The CAS No. 673444-00-3 is a critical identifier for sourcing this compound from reputable suppliers.

From a market perspective, 4-[4-(4-Benzylpiperidin-1-yl)-3-nitrophenyl]-1,2-dihydrophthalazin-1-one is part of a broader trend toward specialty chemicals in the life sciences sector. Companies specializing in custom synthesis and contract research are increasingly offering this compound to support drug discovery initiatives. Its relevance in high-throughput screening and structure-activity relationship (SAR) studies further underscores its importance in modern pharmacology.

In conclusion, 4-[4-(4-Benzylpiperidin-1-yl)-3-nitrophenyl]-1,2-dihydrophthalazin-1-one (CAS No. 673444-00-3) represents a cutting-edge chemical entity with broad applications in pharmaceutical research. Its unique structural features and potential therapeutic benefits make it a compound of significant interest to scientists and industry professionals alike. As research continues to uncover new uses for this molecule, its role in advancing drug discovery and biomedical innovation is expected to grow.